Cas no 98569-61-0 ((3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside)

• Product Name: (3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside
• CAS No: 98569-61-0
• MF: C₃₉H₆₄O₁₅
• MW: 772.916474342346
• CID: 1993291
• Update Time: 2024-03-01

(3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha,6alpha,22xi)-3-(beta-D-glucopyranosyloxy)-23-hydroxyspirostan-6-yl beta-D-glucopyranoside
• β-D-Glucopyranoside, (3β,5α,6α,23S,25R)-23-hydroxyspirostan-3,6-diyl bis-

• Inchi： 1S/C39H64O15/c1-16-9-27(42)39(49-15-16)17(2)28-24(54-39)12-21-19-11-23(51-36-34(48)32(46)30(44)26(14-41)53-36)22-10-18(5-7-37(22,3)20(19)6-8-38(21,28)4)50-35-33(47)31(45)29(43)25(13-40)52-35/h16-36,40-48H,5-15H2,1-4H3
• InChI Key： JLLFUINRPWOBGS-UHFFFAOYSA-N
• SMILES： CC1C2(C(O)CC(C)CO2)OC2CC3C(C12)(C)CCC1C3CC(C2C1(C)CCC(OC1C(O)C(O)C(O)C(CO)O1)C2)OC1C(O)C(O)C(O)C(CO)O1

Computed Properties

• Exact Mass: 772.425
• Monoisotopic Mass: 772.425
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.43
• Boiling Point: 917.3°C at 760 mmHg
• Flash Point: 508.6°C
• Refractive Index: 1.624

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins